Cas no 13250-96-9 (Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate)

• Product Name: Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate
• CAS No: 13250-96-9
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 214641
• PubChem ID: 5373687
• Update Time: 2025-07-28

Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate
• 1,8-Naphthyridine-3-carboxylicacid, 4-hydroxy-7-methyl-, ethyl ester
• ethyl 7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxylate
• 3-Carbethoxy-4-hydroxy-7-methyl-1,8-naphthyridine
• 4-Hydroxy-7-methyl-1,8-naphthyridin-3-carbonsaeure-ethylester
• 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylic acid,ethyl ester
• Einecs 236-234-7
• EN300-76960
• cid_5373687
• SCHEMBL1074564
• AKOS005652079
• ethyl 7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate
• ethyl 7-methyl-4-oxo-8H-1,8-naphthyridine-3-carboxylate
• NS00051728
• 4-hydroxy-7-methyl-[1,8]naphthyridine-3-carboxylic acid ethyl ester
• 4-keto-7-methyl-1H-1,8-naphthyridine-3-carboxylic acid ethyl ester
• SMR000314512
• 3-Carbethoxy-7-methyl-1,8-naphthyridin-4-ol
• Z1192338809
• AC-907/25005202
• CCG-180093
• 7-Methyl-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic acid ethyl ester
• 3-Carbethoxy-7-methyl-1,8-naphthyrid-4-one
• A806446
• DTXSID00927708
• BDBM52672
• AKOS016283830
• HMS1642E08
• NCGC00184225-01
• Ethyl 4-hydroxy-7-methyl[1,8]naphthyridine-3-carboxylate
• ethyl 1,4-dihydro-7-methyl-4-oxo-1,8-naphthyridine-3-carboxylate
• AT15944
• 1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID,1,4-DIHYDRO-7-METHYL-4-OXO-,ETHYL ESTER
• Ethyl 4-hydroxy-7-methyl[1,8]naphthyridine-3-carboxylate #
• 13250-96-9
• EINECS 252-589-0
• Oprea1_790025
• CS-0196680
• 1,8-Naphthyridine-3-carboxylic acid, 4-hydroxy-7-methyl-, ethyl ester
• 35482-56-5
• HMS2698E20
• ethyl 7-methyl-4-oxidanylidene-1H-1,8-naphthyridine-3-carboxylate
• SR-01000509833
• MLS000673271
• SR-01000509833-1
• 7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxylic acid ethyl ester
• CHEMBL372420
• ethyl 7-methyl-4-oxo-1,4-dihydro[1,8]naphthyridine-3-carboxylate
• BS-49395
• 4-Hydroxy-7-methyl-1,8-naphthyridine-3-carboxylic acid ethyl ester
• STK913981
• Ethyl4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate
• Ethyl 7-methyl-4-oxo-1,8-naphthyridine-3-carboxylate
• DB-129793

• MDL： MFCD07798721
• Inchi： 1S/C12H12N2O3/c1-3-17-12(16)9-6-13-11-8(10(9)15)5-4-7(2)14-11/h4-6H,3H2,1-2H3,(H,13,14,15)
• InChI Key： KPXWNJGVBKCXKB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC2C(=CC=C(C)N=2)C1=O)=O

Computed Properties

• Exact Mass: 232.08500
• Monoisotopic Mass: 232.084792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3
• XLogP3: 1.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 378.3±42.0 °C at 760 mmHg
• Flash Point: 182.6±27.9 °C
• Refractive Index: 1.566
• PSA: 72.31000
• LogP: 1.82050
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate

Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate (CAS No. 13250-96-9): A Comprehensive Overview

Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate (CAS No. 13250-96-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate is composed of a naphthyridine core, which is a heterocyclic aromatic system with a fused pyridine and pyrimidine ring. The presence of the hydroxy and methyl groups, along with the ethyl ester functionality, imparts specific chemical and biological properties to this compound. These structural elements contribute to its solubility, stability, and reactivity, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological properties of Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate. One notable area of research is its potential as an antimicrobial agent. In vitro assays have demonstrated that this compound exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways.

Beyond its antimicrobial properties, Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate has also shown promise as an anti-inflammatory agent. Preclinical studies have indicated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

In the realm of cancer research, Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate has been investigated for its antiproliferative effects on various cancer cell lines. Studies have shown that it can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is not yet fully understood but may involve the modulation of key signaling pathways involved in cell survival and proliferation.

The synthesis of Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate has been well-documented in the literature. Several synthetic routes have been developed to produce this compound efficiently and in high yield. One common approach involves the condensation of an appropriate naphthyridine derivative with an ethyl ester-containing reagent, followed by functional group modifications to introduce the hydroxy and methyl groups. These synthetic methods provide researchers with a robust platform to explore structural variations and optimize the compound's biological activity.

The safety profile of Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate is another critical aspect that has been extensively studied. Toxicological evaluations have shown that it exhibits low toxicity in animal models at therapeutic doses. However, as with any new chemical entity, further safety assessments are necessary to ensure its suitability for clinical use.

In conclusion, Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate (CAS No. 13250-96-9) represents a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to the advancement of drug discovery and development in this field.